N-(2,4-dichlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea
• InChI: InChI=1S/C15H12Cl2N2O3/c16-9-1-3-12(11(17)7-9)19-15(20)18-10-2-4-13-14(8-10)22-6-5-21-13/h1-4,7-8H,5-6H2,(H2,18,19,20)
• InChI Key: ZKUZVXRVMQDTLJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H12Cl2N2O3
• Molecular Weight: 339.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(2,4-dichlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)urea often involves complex reactions to introduce the specific functional groups and achieve the desired molecular architecture. Techniques such as microwave irradiation have been employed to synthesize N-aryl-N'-(5-benzoruyl-1,3,4-thiadiazole-2-yl) ureas, demonstrating efficient yields and the importance of selecting appropriate reagents and conditions (Zheng-jun, 2007).

Molecular Structure Analysis

The molecular structure of urea derivatives is crucial for their function and interaction with biological targets. Studies involving N-substituted benzene-1,2-diamines, for example, provide insights into the structural requirements for achieving specific biological activities, highlighting the role of substituents and the molecular framework in determining the compound's properties (Zhong et al., 2020).

Chemical Reactions and Properties

Urea derivatives undergo various chemical reactions that modify their properties and potential applications. For instance, the synthesis of 1,3-Benzoxathiol-2-one derivatives from N-(4-oxocyclohexa-2,5-dien-1-ylidene)ureas involves reactions with potassium thiocyanate or thiourea, showcasing the versatility of these compounds in chemical synthesis (Konovalova et al., 2020).

Physical Properties Analysis

The physical properties of urea derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications, from pharmaceuticals to agrochemicals.

Chemical Properties Analysis

The chemical properties of N-(2,4-dichlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)urea derivatives, including reactivity, stability, and interactions with biological molecules, are key to their functionality. Research on similar compounds has shown that modifications to the urea group and the aromatic systems can significantly impact their biological activity and potential uses (Abbasi et al., 2020).